[1-(6-Chloropyrimidin-4-yl)piperidin-3-yl]methanol

• IUPAC Name: [1-(6-chloropyrimidin-4-yl)piperidin-3-yl]methanol
• InChI: InChI=1S/C10H14ClN3O/c11-9-4-10(13-7-12-9)14-3-1-2-8(5-14)6-15/h4,7-8,15H,1-3,5-6H2
• InChI Key: CLJDKIXEIMTDNB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=CC(=NC=N2)Cl)CO
• Molecular Formula: C10H14ClN3O
• DSSTOX Substance ID: DTXSID50624598
• Molecular Weight: 227.69 g/mol
• CAS RN: 939986-74-0

Description

“[1-(6-Chloropyrimidin-4-yl)piperidin-3-yl]methanol” is a chemical compound with the CAS Number: 939986-74-0. It has a molecular weight of 227.69. The IUPAC name of this compound is [1- (6-chloro-4-pyrimidinyl)-3-piperidinyl]methanol. It is usually in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H14ClN3O/c11-9-4-10(13-7-12-9)14-3-1-2-8(5-14)6-15/h4,7-8,15H,1-3,5-6H2. This code provides a specific string of characters that describes the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 227.69.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and crystal structure of compounds similar to [1-(6-Chloropyrimidin-4-yl)piperidin-3-yl]methanol have been a focus in various studies. For instance, Girish et al. (2008) synthesized a compound using piperidin-4-yl and analyzed its crystal structure using X-ray crystallography, revealing a chair conformation of the piperidine ring and tetrahedral geometry around the sulfur atom (Girish et al., 2008).

Crystallographic Studies in Related Compounds

• Compounds structurally similar to this compound have been studied for their crystallography. For example, Benakaprasad et al. (2007) conducted X-ray crystallographic studies on a related compound, revealing details about the chair conformation of the piperidine ring and the geometry around the sulfur atom (Benakaprasad et al., 2007).

Anticonvulsant Properties

• Research has also been conducted on the structural and electronic properties of compounds with anticonvulsant effects that include piperidin-4-ol derivatives, which are structurally related to the compound . Georges et al. (1989) analyzed the crystal structures and electronic properties of such anticonvulsant compounds (Georges et al., 1989).

Antibacterial Properties

• The synthesis and antibacterial properties of compounds involving piperidine, a component similar to this compound, have been explored. Merugu et al. (2010) synthesized compounds with piperidine and assessed their antibacterial activity, highlighting the potential medicinal applications of such chemical structures (Merugu et al., 2010).

Safety and Hazards

The safety information for “[1-(6-Chloropyrimidin-4-yl)piperidin-3-yl]methanol” indicates that it has several hazard statements: H302 - H315 - H319 - H335. These codes correspond to specific hazards: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of [1-(6-Chloropyrimidin-4-yl)piperidin-3-yl]methanol . These factors could include pH, temperature, presence of other molecules, and the specific cellular environment where the compound exerts its effects.